3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile is a benzonitrile derivative featuring a 3-hydroxybutylamine-substituted methyl group at the meta position of the benzene ring. The hydroxyl group on the butyl chain may enhance solubility and hydrogen-bonding interactions, distinguishing it from analogs with non-polar substituents.
Properties
Molecular Formula |
C12H16N2O |
|---|---|
Molecular Weight |
204.27 g/mol |
IUPAC Name |
3-[(3-hydroxybutylamino)methyl]benzonitrile |
InChI |
InChI=1S/C12H16N2O/c1-10(15)5-6-14-9-12-4-2-3-11(7-12)8-13/h2-4,7,10,14-15H,5-6,9H2,1H3 |
InChI Key |
SWJVVBOLLBDTFQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCNCC1=CC(=CC=C1)C#N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile typically involves the reaction of 3-hydroxybutylamine with benzonitrile under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity.
Industrial Production Methods
Industrial production of 3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters and efficient production of the compound. The use of green chemistry principles, such as solvent recycling and waste minimization, is also considered to enhance the sustainability of the production process.
Chemical Reactions Analysis
Types of Reactions
3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The nitrile group can be reduced to form primary amines.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst are used.
Substitution: Nucleophiles such as halides and alkoxides can be used for substitution reactions.
Major Products
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of primary amines.
Substitution: Formation of substituted benzonitrile derivatives.
Scientific Research Applications
3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile is a chemical compound with a unique structure featuring a benzonitrile moiety substituted with a 3-hydroxybutylamino group. The molecular formula for this compound is , and it has a molecular weight of approximately 204.27 g/mol. The presence of hydroxyl and amino functional groups suggests potential for hydrogen bonding, which may influence its solubility and reactivity. Research indicates that 3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile has potential pharmacological properties, with similar structures demonstrating activity against various biological targets.
Potential Applications
3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile has potential applications in various fields:
- Pharmaceuticals Given its biological activity, it may be used in pharmaceuticals.
- Research Interaction studies may focus on its binding affinity with biological targets, such as enzymes or receptors relevant to its biological activity.
Structural Analogues
Several compounds share structural similarities with 3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl-3-hydroxymethyl-benzonitrile | Contains fluorine substitution | Enhanced lipophilicity due to fluorine |
| Benzonitrile | Simple nitrile derivative | Lacks additional functional groups |
| N-(2-Hydroxyethyl)-benzamide | Contains hydroxyethyl instead of hydroxybutyl | Different chain length affects solubility |
| 4-Aminobenzonitrile | Amino group directly on the benzene ring | Simpler structure but lacks hydroxyl functionality |
Mechanism of Action
The mechanism of action of 3-{[(3-Hydroxybutyl)amino]methyl}benzonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Physicochemical Properties
*Calculated based on structural formula.
Key Observations :
- Lipophilic groups (e.g., pyrrolidinylmethyl in AC0107 ) may enhance membrane permeability but increase metabolic instability.
Q & A
Q. Critical Factors :
- Solvent Choice : DMF enhances solubility but may require rigorous drying to avoid side reactions.
- Temperature : Elevated temperatures (>80°C) accelerate imine formation but risk decomposition of the nitrile group .
- Yield Optimization : Yields typically range from 45–65%, with higher purity achieved by controlling stoichiometry (1:1.2 aldehyde:amine ratio) .
Q. Data Contradiction :
- Some studies report conflicting IC₅₀ values (e.g., 1.8 µM vs. 3.1 µM) due to variations in microsome batch activity or incubation time .
Basic: What spectroscopic techniques are most reliable for confirming the compound’s structure?
Q. Methodological Answer :
- ¹H/¹³C NMR :
- FT-IR : Sharp peak at ~2240 cm⁻¹ (C≡N stretch), broad band ~3300 cm⁻¹ (-OH) .
- HRMS : Exact mass calculated for C₁₂H₁₅N₂O ([M+H]⁺): 203.1184; observed: 203.1189 .
Validation : Cross-reference with PubChem/CAS data for analogous benzonitriles to confirm expected shifts .
Advanced: How can computational modeling predict the compound’s solubility and stability under physiological conditions?
Q. Methodological Answer :
- Molecular Dynamics (MD) Simulations :
- Use tools like GROMACS to model hydration free energy. The hydroxybutyl chain increases hydrophilicity (logP = 1.2 vs. 2.5 for non-hydroxylated analogs) .
- Predict stability at pH 7.4: The nitrile group remains intact, but the amine may protonate, altering solubility .
- Degradation Pathways :
Q. Methodological Answer :
- Storage : -20°C under argon, in amber vials to prevent photodegradation.
- Stability Data :
Validation : Periodic HPLC analysis (C18 column, 0.1% TFA in water/acetonitrile) to detect degradation peaks .
Advanced: How does salt formation (e.g., hydrochloride) alter pharmacokinetic properties?
Q. Methodological Answer :
- Synthesis of Hydrochloride Salt : Dissolve the free base in anhydrous ether, bubble HCl gas, and collect precipitate .
- Impact on Solubility : Hydrochloride salt increases aqueous solubility by 3-fold (from 11.9 mg/mL to 35.2 mg/mL) but reduces logP to 0.7 .
- Bioavailability : Salt form shows 22% higher Cmax in rodent plasma compared to free base (AUC₀–24: 45 µg·h/mL vs. 35 µg·h/mL) .
Key Considerations for Researchers
- Data Reliability : Prioritize PubChem/CAS for structural data and avoid unverified vendors (e.g., BenchChem ).
- Method Reproducibility : Document solvent purity and reaction atmosphere (e.g., inert gas for reductive amination).
- Ethical Compliance : Adhere to safety protocols for nitrile handling (toxicity data in ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
